Cas no 1258629-77-4 (3-(4-Aminophenyl)pyridin-4-amine)

3-(4-Aminophenyl)pyridin-4-amine is a bifunctional aromatic amine compound featuring both pyridine and aniline moieties. Its structure, incorporating dual amine groups, makes it a versatile intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and functionalized polymers. The compound’s rigid aromatic backbone and reactive sites enable its use in coordination chemistry, catalysis, and materials science applications. Its high purity and well-defined reactivity profile facilitate precise modifications in pharmaceutical and agrochemical research. The presence of electron-donating amino groups enhances its utility in cross-coupling reactions and as a building block for advanced molecular architectures.
3-(4-Aminophenyl)pyridin-4-amine structure
1258629-77-4 structure
Product Name:3-(4-Aminophenyl)pyridin-4-amine
CAS No:1258629-77-4
MF:C11H11N3
MW:185.225141763687
CID:1034140
PubChem ID:71302688
Update Time:2025-05-28

3-(4-Aminophenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Aminophenyl)pyridin-4-amine
    • DTXSID00744715
    • 4-Pyridinamine, 3-(4-aminophenyl)-
    • J-510648
    • 1258629-77-4
    • DB-293621
    • SB54748
    • Inchi: 1S/C11H11N3/c12-9-3-1-8(2-4-9)10-7-14-6-5-11(10)13/h1-7H,12H2,(H2,13,14)
    • InChI Key: PWCTZLNLZFQZEO-UHFFFAOYSA-N
    • SMILES: NC1C=CN=CC=1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 185.095297364g/mol
  • Monoisotopic Mass: 185.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.9Ų

3-(4-Aminophenyl)pyridin-4-amine Pricemore >>

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